Cas no 1421602-81-4 (2,4-dibromo-6-fluoropyridin-3-ol trifluoroacetic acid)

• Product Name: 2,4-dibromo-6-fluoropyridin-3-ol trifluoroacetic acid
• CAS No: 1421602-81-4
• MF: C₇H₃Br₂F₄NO₃
• MW: 384.905234575272
• CID: 4597851
• PubChem ID: 71756600
• Update Time: 2025-11-06

2,4-dibromo-6-fluoropyridin-3-ol trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-dibromo-6-fluoropyridin-3-ol, trifluoroacetic acid
• 2,4-dibromo-6-fluoropyridin-3-ol trifluoroacetic acid

• Inchi： 1S/C5H2Br2FNO.C2HF3O2/c6-2-1-3(8)9-5(7)4(2)10;3-2(4,5)1(6)7/h1,10H;(H,6,7)
• InChI Key： IQYNVZHRCXDFIA-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.OC1=C(N=C(F)C=C1Br)Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,4-dibromo-6-fluoropyridin-3-ol trifluoroacetic acid

Professional Introduction to 2,4-Dibromo-6-fluoropyridin-3-ol Trifluoroacetic Acid (CAS No. 1421602-81-4)

2,4-Dibromo-6-fluoropyridin-3-ol trifluoroacetic acid is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1421602-81-4, features a pyridine core substituted with bromine and fluorine atoms, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2,4-dibromo-6-fluoropyridin-3-ol trifluoroacetic acid consists of a pyridine ring with bromine atoms at the 2nd and 4th positions and a fluorine atom at the 6th position. Additionally, the presence of a hydroxyl group at the 3rd position and a trifluoroacetic acid moiety further enhances its reactivity and utility in synthetic chemistry. This combination of functional groups makes it an attractive candidate for further derivatization and exploration in drug discovery programs.

In recent years, there has been growing interest in halogenated pyridines as key building blocks in medicinal chemistry. The halogen atoms, particularly bromine and fluorine, introduce electrophilic centers that can be selectively modified through various chemical reactions such as cross-coupling, nucleophilic substitution, and metal-catalyzed transformations. These reactions are crucial for constructing complex molecular architectures that mimic natural products or exhibit novel biological activities.

One of the most compelling aspects of 2,4-dibromo-6-fluoropyridin-3-ol trifluoroacetic acid is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed processes. For instance, researchers have explored its use in creating inhibitors for kinases and other enzymes involved in cancer signaling pathways. The pyridine scaffold is particularly well-suited for these applications due to its ability to interact with aromatic residues in protein active sites, thereby facilitating the design of high-affinity binders.

The hydroxyl group in 2,4-dibromo-6-fluoropyridin-3-ol trifluoroacetic acid provides an additional site for functionalization, allowing for the introduction of various pharmacophores or linker groups that can enhance binding affinity or modulate pharmacokinetic properties. This versatility makes it a valuable starting point for generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for further optimization.

Recent advancements in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have demonstrated that the halogenated pyridine core can effectively engage with biological targets through multiple non-covalent interactions, including hydrogen bonding, π-stacking, and electrostatic interactions. These insights have guided the design of more rational synthetic strategies and have improved the efficiency of hit-toLead conversion.

The trifluoroacetic acid moiety in 2,4-dibromo-6-fluoropyridin-3-ol trifluoroacetic acid adds another layer of complexity to its chemical behavior. This group not only influences solubility and metabolic stability but also serves as a handle for further derivatization via esterification or amidation reactions. Such modifications are often employed to improve drug-like properties such as solubility, bioavailability, and tissue distribution.

In conclusion, 2,4-dibromo-6-fluoropyridin-3-ol trifluoroacetic acid represents a promising intermediate with diverse applications in pharmaceutical research. Its unique structural features and reactivity make it an excellent candidate for developing novel bioactive molecules targeting various therapeutic areas. As research continues to uncover new synthetic methodologies and biological insights, this compound is likely to play an increasingly important role in drug discovery efforts worldwide.